Cas no 100568-69-2 (3,5-Pyridinedicarboxamide,4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-N3,N5-diphenyl-)
100568-69-2 structure
Product Name:3,5-Pyridinedicarboxamide,4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-N3,N5-diphenyl-
CAS No:100568-69-2
MF:C28H25F2N3O3
MW:489.51321387291
CID:139818
PubChem ID:3063367
Update Time:2025-04-19
3,5-Pyridinedicarboxamide,4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-N3,N5-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Pyridinedicarboxamide,4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-N3,N5-diphenyl-
- 4-[2-(difluoromethoxy)phenyl]-2,6-dimethyl-3-N,5-N-diphenyl-1,4-dihydropyridine-3,5-dicarboxamide
- 2,6-Dimethyl-4-(2-difluoromethoxyphenyl)-1,4-dihydropyridine-3,5-dicarboxyanilide
- 3,5-Pyridinedicarboxamide, 1,4-dihydro-4-(2-(difluoromethoxy)phenyl)-2,6-dimethyl-N,N'-diphenyl-
- 3,5-Pyridinedicarboxamide, 4-(2-(difluoromethoxy)phenyl)-1,4-dihydro-2,6-dimethyl-N,N'-diphenyl-
- AC1MI5J7
- BRN 5669075
- LS-131161
- DTXSID10143396
- 100568-69-2
-
- Inchi: 1S/C28H25F2N3O3/c1-17-23(26(34)32-19-11-5-3-6-12-19)25(21-15-9-10-16-22(21)36-28(29)30)24(18(2)31-17)27(35)33-20-13-7-4-8-14-20/h3-16,25,28,31H,1-2H3,(H,32,34)(H,33,35)
- InChI Key: NBTYGNBBPXMGKP-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC=CC=1C1C(C(NC2C=CC=CC=2)=O)=C(C)NC(C)=C1C(NC1C=CC=CC=1)=O)F
Computed Properties
- Exact Mass: 489.18655
- Monoisotopic Mass: 489.186
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 806
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- Density: 1.296
- Boiling Point: 692.7°C at 760 mmHg
- Flash Point: 372.7°C
- Refractive Index: 1.627
- PSA: 79.46
- LogP: 7.42800
3,5-Pyridinedicarboxamide,4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-N3,N5-diphenyl- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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